Cas no 2138059-95-5 (tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride)

• Product Name: tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride
• CAS No: 2138059-95-5
• CID: 4640592
• PubChem ID: 132353968
• Update Time: 2025-06-11

tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride

Additional information on tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride

Professional Introduction to Tert-butyl 3-amino-3-methylazetidine-1-carboxylate Hydrochloride (CAS No. 2138059-95-5)

Tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride (CAS No. 2138059-95-5) is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, characterized by its unique structural framework, exhibits promising properties that make it a valuable candidate for various biochemical applications.

The molecular structure of tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride consists of a tert-butyl group attached to an azetidine ring, which is further functionalized with an amino group and a carboxylate moiety. This configuration imparts distinct reactivity and stability, making it suitable for use in synthetic chemistry and as an intermediate in the synthesis of more complex molecules.

In recent years, the pharmaceutical industry has seen a surge in the exploration of heterocyclic compounds due to their diverse biological activities. Azetidine derivatives, in particular, have been extensively studied for their potential applications in drug discovery. The presence of both amino and carboxylate functional groups in tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride allows for further modifications, enabling researchers to tailor its properties for specific therapeutic targets.

One of the most compelling aspects of this compound is its role as a building block in the synthesis of bioactive molecules. The tert-butyl group provides a stable handle for further chemical transformations, while the azetidine ring itself is known to exhibit favorable interactions with biological targets. This makes tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride an attractive starting point for the development of novel drugs.

Recent studies have highlighted the compound's potential in the field of medicinal chemistry. Researchers have demonstrated its utility in the synthesis of small molecule inhibitors targeting various disease pathways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in cancer metabolism, providing a new avenue for therapeutic intervention.

The versatility of tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride extends beyond its role as a synthetic intermediate. Its unique structural features have also made it a subject of interest in materials science, where it is being explored for its potential applications in polymer chemistry and material design. The compound's ability to undergo controlled reactions under mild conditions makes it particularly useful for these applications.

In conclusion, tert-butyl 3-amino-3-methylazetidine-1-carboxylate hydrochloride (CAS No. 2138059-95-5) represents a significant advancement in chemical research with implications across multiple disciplines. Its structural characteristics and reactivity profile make it a valuable tool for pharmaceutical development, synthetic chemistry, and materials science. As research continues to uncover new applications for this compound, its importance in advancing scientific knowledge and innovation is undeniable.